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Compound of Interest

Compound Name: Ethyl mandelate

Cat. No.: B1671685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl mandelate, a significant

intermediate in pharmaceutical synthesis. The document details its chemical identity,

physicochemical properties, spectroscopic data, and key experimental protocols for its

synthesis and chiral separation.

Chemical Identity
The International Union of Pure and Applied Chemistry (IUPAC) name for ethyl mandelate is

ethyl 2-hydroxy-2-phenylacetate[1][2]. It is the ethyl ester of mandelic acid and is also known

by synonyms such as ethyl phenylglycolate and mandelic acid, ethyl ester[1][3]. As a chiral

molecule, it exists as two enantiomers: (S)-ethyl mandelate and (R)-ethyl mandelate. The

IUPAC name for the (S)-enantiomer is ethyl (2S)-2-hydroxy-2-phenylacetate[4].

Physicochemical Properties
The physical and chemical properties of ethyl mandelate are summarized in the table below,

providing essential data for its handling, storage, and use in experimental settings.
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Property Value Source

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

CAS Number 774-40-3 (racemate)

Appearance
Colorless liquid or colorless to

white solid/semi-solid

Melting Point 24 - 27 °C

Boiling Point 253 - 255 °C

Density 1.115 - 1.13 g/mL at 20-25 °C

Refractive Index 1.512 - 1.5136 at 20-25 °C

Flash Point 93 °C

Storage Temperature
Room temperature, sealed in

dry conditions

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of ethyl mandelate. The

following table summarizes key spectral information.

Spectroscopic Technique Key Data / Reference

¹H NMR
Spectra available from ChemicalBook and

PubChem.

¹³C NMR Spectrum available from ChemicalBook.

Infrared (IR) Spectroscopy
Spectra available from NIST WebBook and

PubChem.

Mass Spectrometry (MS)
Electron ionization mass spectra are available

from the NIST WebBook and PubChem.

Raman Spectroscopy Spectrum available from PubChem.
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Synthesis and Experimental Protocols
Ethyl mandelate is a key intermediate in the synthesis of various organic compounds and

pharmaceuticals.

A common method for synthesizing ethyl mandelate is the Fischer esterification of mandelic

acid with ethanol in the presence of an acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671685?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

